Cas no 893576-15-3 ((3-ethoxyphenyl)methyl(2-methylpropyl)amine)

• Product Name: (3-ethoxyphenyl)methyl(2-methylpropyl)amine
• CAS No: 893576-15-3
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5232844
• PubChem ID: 4717592
• Update Time: 2026-03-08

(3-ethoxyphenyl)methyl(2-methylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-ethoxy-N-(2-methylpropyl)-
• n-(3-Ethoxybenzyl)-2-methylpropan-1-amine
• (3-ethoxyphenyl)methyl(2-methylpropyl)amine

• Inchi： 1S/C13H21NO/c1-4-15-13-7-5-6-12(8-13)10-14-9-11(2)3/h5-8,11,14H,4,9-10H2,1-3H3
• InChI Key： XUUNORYAFHIZDJ-UHFFFAOYSA-N
• SMILES： C1(CNCC(C)C)=CC=CC(OCC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3-ethoxyphenyl)methyl(2-methylpropyl)amine

Comprehensive Analysis of (3-ethoxyphenyl)methyl(2-methylpropyl)amine (CAS No. 893576-15-3): Properties, Applications, and Industry Trends

The compound (3-ethoxyphenyl)methyl(2-methylpropyl)amine, identified by its CAS No. 893576-15-3, is a specialized organic amine with a unique molecular structure. This chemical entity has garnered significant attention in pharmaceutical and material science research due to its versatile applications. The presence of both ethoxy and isobutyl functional groups in its structure contributes to its distinct physicochemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for amine-based compounds like (3-ethoxyphenyl)methyl(2-methylpropyl)amine has surged, driven by their role in drug discovery and advanced material development. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to modulate solubility and binding affinity. The compound's lipophilic nature, attributed to the 2-methylpropyl moiety, enhances its compatibility with biological membranes, a critical factor in medicinal chemistry applications.

The synthesis of CAS No. 893576-15-3 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize this compound, addressing the growing industry focus on quality control in specialty chemicals. These methods verify the absence of byproducts and confirm the structural integrity of the final product.

From an industrial perspective, (3-ethoxyphenyl)methyl(2-methylpropyl)amine aligns with current trends toward green chemistry and sustainable synthesis. Manufacturers are exploring catalytic methods and solvent optimization to reduce environmental impact while maintaining yield efficiency. This approach responds to increasing regulatory pressures and consumer demand for eco-friendly chemical processes, a topic frequently searched in academic and industrial databases.

In material science, the compound's aromatic-amine hybrid structure shows promise for developing advanced polymers with tailored thermal and mechanical properties. Its potential applications in electronic materials and coatings are under investigation, coinciding with the rising interest in functional materials for next-generation technologies. These research directions frequently appear in patent literature and scientific publications, reflecting the compound's growing importance.

Storage and handling of 893576-15-3 require standard precautions for organic amines, including protection from moisture and oxidation. The compound's stability profile makes it suitable for long-term storage under appropriate conditions, a practical consideration for both research laboratories and industrial settings. This aspect is particularly relevant given the increasing focus on chemical storage safety in workplace guidelines.

The market for specialty amines like (3-ethoxyphenyl)methyl(2-methylpropyl)amine is projected to grow significantly, driven by expanding applications in pharmaceuticals and advanced materials. Industry reports highlight the compound's potential in developing targeted therapies and smart materials, areas that dominate current scientific discourse. This growth aligns with broader trends in precision chemistry and molecular design, topics frequently explored in contemporary research.

From a regulatory standpoint, CAS No. 893576-15-3 is not currently classified under restricted categories, facilitating its use in various research applications. However, researchers are advised to stay updated on evolving chemical regulations, particularly concerning chemical safety assessments and REACH compliance, which are common search queries among professionals in the field.

Future research directions for (3-ethoxyphenyl)methyl(2-methylpropyl)amine may explore its potential in catalysis and asymmetric synthesis, building on the current interest in chiral amine chemistry. The compound's structural features make it a candidate for developing novel ligands and organocatalysts, areas that continue to attract significant research funding and publication attention.

In conclusion, 893576-15-3 represents an important chemical entity with diverse applications across multiple scientific disciplines. Its unique combination of aromatic and aliphatic characteristics, coupled with growing industrial interest, positions it as a compound of continuing significance in chemical research and development.